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Compound of Interest

Compound Name: Decyl alpha-maltoside

CAS No.: 168037-12-5

Cat. No.: B599466

Get Quote

n-Decyl-α-D-Maltopyranoside (Decyl α-Maltoside) is a non-ionic detergent widely employed in

the fields of biochemistry, structural biology, and pharmaceutical sciences. Its molecular

structure, consisting of a hydrophilic maltose head group and a ten-carbon hydrophobic alkyl

tail, makes it an effective amphiphile for manipulating biological membranes and membrane-

associated proteins. A key application is the gentle solubilization of integral membrane proteins,

extracting them from their native lipid bilayer while preserving their structural integrity and

function—a critical step for subsequent purification and characterization, such as in X-ray

crystallography or cryo-electron microscopy.[1]

The efficacy of any detergent in these applications is fundamentally governed by its Critical

Micelle Concentration (CMC). The CMC is the specific concentration at which individual

detergent monomers in an aqueous solution begin to self-assemble into larger, ordered

aggregates known as micelles. Below the CMC, detergent molecules exist primarily as

monomers. As the concentration increases to the CMC, the monomers rapidly associate to

form micelles, creating a hydrophobic core and a hydrophilic exterior. This transition is not

merely a physical curiosity; it is the cornerstone of the detergent's utility. Understanding and

controlling the CMC of Decyl α-Maltoside is paramount for designing robust experiments,

ensuring protein stability, and developing effective drug delivery systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b599466#bc-rfq
https://en.wikipedia.org/wiki/Maltoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a comprehensive overview of the CMC of Decyl α-Maltoside, factors that

influence it, and detailed protocols for its experimental determination.

Section 1: Core Physicochemical Properties of
Decyl Maltoside
Decyl Maltoside's behavior as a surfactant is defined by a set of key physicochemical

parameters. The anomeric configuration of the glycosidic bond—either alpha (α) or beta (β)—

subtly influences these properties. While both are effective, minor differences in their CMC and

handling characteristics can be relevant for specific applications.

Property
n-Decyl-α-D-
Maltopyranoside

n-Decyl-β-D-
Maltopyranoside

n-Dodecyl-β-D-
Maltopyranoside
(DDM)

Abbreviation α-DM β-DM DDM

CAS Number 168037-12-5[2] 82494-09-5[3][4] 69227-93-6[5]

Molecular Weight 482.6 g/mol [2] 482.6 g/mol [3][4] 510.6 g/mol [6]

CMC (in H₂O) ~1.66 mM (0.08%)[2]
~1.8 mM (0.087%)[1]

[3][4]

~0.17 mM (0.0087%)

[7]

Aggregation Number Not specified ~69[3][4] ~98[5]

The defining feature of Decyl α-Maltoside is its amphiphilic nature. The maltose head group is

highly water-soluble due to its multiple hydroxyl groups, which readily form hydrogen bonds

with water. Conversely, the C10 alkyl chain is hydrophobic and is entropically driven to

minimize its contact with the aqueous environment. This molecular dichotomy is the driving

force behind micellization.

Section 2: The Critical Micelle Concentration (CMC)
Explained
The CMC represents a sharp transition point in the physical properties of a detergent solution,

such as surface tension, conductivity, and light scattering. Below the CMC, the surface tension
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of the solution decreases steadily as detergent monomers are added and populate the air-

water interface. Upon reaching the CMC, the interface becomes saturated, and newly added

monomers assemble into micelles in the bulk solution.[8] At this point, the surface tension

remains relatively constant with further detergent addition.

This process is crucial because it creates distinct environments within the same solution: an

aqueous bulk phase, a population of detergent monomers, and a micellar phase with a non-

polar interior.
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Figure 1: Monomer to Micelle Transition

M

M

M

M

M

M Micelle[Detergent] increases

M

M

M

Micelle

Click to download full resolution via product page

Caption: Monomers (M) exist freely below the CMC. At the CMC, they assemble into micelles.
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Causality for Researchers:

Protein Solubilization: To effectively extract a membrane protein, the detergent concentration

must be significantly above the CMC. The micelles act as mimics of the lipid bilayer,

sequestering the protein's hydrophobic transmembrane domains within their core, thereby

keeping the protein soluble in the aqueous buffer.[9] A common practice is to work at

concentrations 2-10 times the CMC.[10]

Avoiding Denaturation: While essential for solubilization, excess micelles can sometimes be

detrimental, potentially leading to protein denaturation or aggregation over time. Therefore,

finding the optimal concentration—high enough to maintain solubility but not excessively so

—is a key aspect of experimental design.

Detergent Removal: For downstream applications like functional assays or reconstitution into

liposomes, it is often necessary to remove the detergent. Because monomers can be

removed by dialysis much more easily than micelles, understanding the CMC is critical for

designing effective detergent removal strategies.

Section 3: Factors Influencing the CMC of Decyl α-
Maltoside
The reported CMC value of ~1.66 mM is not absolute. It is sensitive to the experimental

environment, and researchers must consider these factors to ensure reproducibility and

success.

Structure of the Hydrophobic Group: The length of the alkyl chain is the most significant

determinant of the CMC. An increase in chain length leads to greater hydrophobicity, which

in turn lowers the concentration required for micelle formation. This is clearly illustrated by

comparing Decyl Maltoside (C10, CMC ~1.7 mM) with Dodecyl Maltoside (C12, CMC ~0.17

mM).[11][12] Adding just two carbons to the chain decreases the CMC by an order of

magnitude.

Temperature: For many non-ionic surfactants, an increase in temperature can lead to a

decrease in the CMC.[12] This is often attributed to the decreased hydration of the

hydrophilic head groups, which promotes their association into micelles.[13] However, at
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very high temperatures, the disruption of structured water around the head groups can

reverse this trend.[13]

Presence of Additives and Co-solutes: The CMC of non-ionic detergents like Decyl α-

Maltoside is generally less sensitive to the presence of electrolytes (salts) compared to ionic

detergents.[12] However, other organic additives, such as buffers, stabilizing agents (e.g.,

glycerol), or denaturants (e.g., urea), can perturb the solvent structure and may alter the

CMC.[13][14] It is therefore best practice to determine the CMC under the specific buffer

conditions that will be used for protein extraction and purification.

Section 4: Experimental Determination of the CMC
The CMC is not measured directly but is inferred from the change in a physical property of the

solution as a function of detergent concentration. Common methods include surface

tensiometry, light scattering, and fluorescence spectroscopy. Fluorescence spectroscopy using

a probe dye is a widely accessible and sensitive method.

Protocol: CMC Determination via Fluorescence Spectroscopy with ANS

This protocol relies on the fluorescent probe 8-Anilino-1-naphthalenesulfonic acid (ANS). ANS

has low fluorescence in aqueous environments but exhibits a significant increase in quantum

yield and a blue shift in its emission maximum when it partitions into the non-polar interior of a

micelle.[15][16] The CMC is identified as the concentration at which a sharp increase in

fluorescence intensity is observed.

Materials:

n-Decyl-α-D-Maltopyranoside powder

8-Anilino-1-naphthalenesulfonic acid (ANS)

Experimental Buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)

Spectrofluorometer

Precision analytical balance and volumetric flasks

Step-by-Step Methodology:
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Stock Solution Preparation:

Prepare a concentrated stock solution of Decyl α-Maltoside (e.g., 50 mM) in the desired

experimental buffer. Ensure it is fully dissolved. This concentration is well above the

expected CMC.

Prepare a stock solution of ANS (e.g., 1 mM) in the same buffer. Protect from light.

Serial Dilution Series:

Create a series of dilutions of the detergent stock solution. The range should bracket the

expected CMC (~1.66 mM). A good starting range would be from 0.1 mM to 5 mM.

For each dilution, prepare a sufficient volume (e.g., 2 mL) in a separate tube.

Probe Addition:

To each tube in the dilution series, add a small, constant aliquot of the ANS stock solution

to achieve a final concentration of 1-10 µM. Mix gently but thoroughly. The final ANS

concentration must be identical across all samples.

Incubation:

Allow the samples to equilibrate for at least 30 minutes at a constant temperature in the

dark. This allows for micelle formation and ANS partitioning to reach equilibrium.

Fluorescence Measurement:

Set the spectrofluorometer with an excitation wavelength (λex) of approximately 380-390

nm and an emission wavelength (λem) of approximately 470-480 nm. (Note: These values

should be optimized for the specific instrument).

Measure the fluorescence intensity of each sample, starting from the lowest detergent

concentration to the highest.

Data Analysis:
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Plot the fluorescence intensity (Y-axis) against the log of the detergent concentration (X-

axis).

The resulting plot will typically show two linear regions: a region of low, relatively flat

fluorescence at low concentrations, and a region of steeply increasing fluorescence at

high concentrations.

The CMC is determined from the intersection of the two lines fitted to these regions.

Figure 2: Workflow for CMC Determination by Fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Maltoside - Wikipedia [en.wikipedia.org]

2. Anatrace.com [anatrace.com]

3. Anatrace.com [anatrace.com]

4. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]

5. merckmillipore.com [merckmillipore.com]

6. caymanchem.com [caymanchem.com]

7. goldbio.com [goldbio.com]

8. Critical micelle concentration - Wikipedia [en.wikipedia.org]

9. CAS 69227-93-6: Dodecyl β-D-maltoside | CymitQuimica [cymitquimica.com]

10. Design, Synthesis and Properties of Branch-chained Maltoside Detergents for
Stabilization and Crystallization of Integral Membrane Proteins: Human Connexin 26 - PMC
[pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. pharmacy180.com [pharmacy180.com]

13. What are the factors affecting critical micelle concentration (CMC)? | AAT Bioquest
[aatbio.com]

14. Refined definition of the critical micelle concentration and application to alkyl maltosides
used in membrane protein research - RSC Advances (RSC Publishing) [pubs.rsc.org]

15. Refined definition of the critical micelle concentration and application to alkyl maltosides
used in membrane protein research - RSC Advances (RSC Publishing)
DOI:10.1039/D2RA07440K [pubs.rsc.org]

16. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b599466/docs?utm_src=pdf-body-img#introduction-understanding-the-role-of-decyl-maltoside-and-its-cmc
https://www.benchchem.com/product/b599466?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Maltoside
https://anatrace.com/en/category/d322ha-n-decyl-a-d-maltopyranoside-anagrade
https://anatrace.com/en/category/d322la-n-decyl-v-d-maltopyranoside-anagrade
https://moleculardimensions.com/en/product/D322S-1-GM
https://www.merckmillipore.com/INTL/en/product/n-Dodecyl-D-maltoside-ULTROL-Grade-CAS-69227-93-6-Calbiochem,EMD_BIO-324355
https://www.caymanchem.com/product/26152/n-dodecyl-alpha-d-maltoside
https://www.goldbio.com/products/n-dodecyl-b-d-maltoside-ddm
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://cymitquimica.com/cas/69227-93-6/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877156/
https://www.researchgate.net/publication/332225315_Solution_Properties_of_Alkyl_b-D-Maltosides
https://www.pharmacy180.com/article/factors-affecting-critical-micelle-concentration-and-micellar-size-2756/
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-are-the-factors-affecting-critical-micelle-concentration-cmc
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-are-the-factors-affecting-critical-micelle-concentration-cmc
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d2ra07440k
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d2ra07440k
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d2ra07440k
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d2ra07440k
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d2ra07440k
https://www.researchgate.net/publication/369471730_Refined_definition_of_the_critical_micelle_concentration_and_application_to_alkyl_maltosides_used_in_membrane_protein_research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Introduction: Understanding the Role of Decyl α-
Maltoside and its CMC]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599466/docs#introduction-understanding-the-role-of-
decyl-maltoside-and-its-cmc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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